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Introduction:

The HPE FlexFabric 5945 switch series is a high-performance, low-latency switch ideal for
data-intensive environments, such as those found in research and drug development.
Automation of network configurations on these switches can lead to significant improvements
in efficiency, reproducibility of network conditions for experiments, and reliability of data
transfer. These application notes provide detailed protocols for automating common network
tasks on the HPE FlexFabric 5945, enabling researchers to programmatically manage network
resources and integrate network configuration into their automated experimental workflows.
The HPE FlexFabric 5945 series runs on the Comware 7 operating system, which provides
several avenues for automation, including a RESTful API, Python scripting, and support for
automation frameworks like Ansible.[1][2]

I. Core Automation Capabilities

The HPE FlexFabric 5945 offers several interfaces for automation:

o RESTful API: A programmatic interface that allows for the configuration and management of
the switch using standard HTTP methods. This is ideal for integration with custom
applications and scripts.[1][3]
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» On-device Python Scripting: The switch can directly execute Python scripts, allowing for
automated configuration tasks without the need for an external controller.[1]

o NETCONF: A network management protocol that provides a standardized way to
programmatically manage and monitor network devices.[4]

» Ansible: A popular open-source automation tool that can be used to manage and configure
network devices in an agentless manner. While HPE provides certified Ansible collections,
specific playbooks for the 5945 may need to be developed based on the Comware 7
platform.[5][6]

Il. Experimental Protocols and Automation Scripts

This section details protocols for automating common network tasks. These protocols are
presented as experiments to be performed, with clear objectives, methodologies, and expected
outcomes.

Experiment 1: Automated VLAN Provisioning for Isolate
Research Data Streams

Objective: To automate the creation of Virtual Local Area Networks (VLANS) to segregate traffic
from different research instruments or experimental setups, ensuring data integrity and security.

Methodology: This protocol utilizes on-device Python scripting to create a range of VLANS.
Protocol:

o Access the Switch: Establish a secure shell (SSH) connection to the HPE FlexFabric 5945
switch.

o Enter Python View: Access the Python command-line environment on the switch by typing
python and pressing Enter.

o Execute the Script: Enter the following Python script to create VLANs with IDs from 100 to
109.
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Expected Outcome: Ten new VLANSs (100-109) are created on the switch, each with a
descriptive name indicating its purpose. This can be verified by running the display vian
command in the switch's main command-line interface.

Experiment 2: Automated Port Configuration for High-
Throughput Data Transfer

Objective: To automate the configuration of switch ports for connection to high-throughput
scientific instruments or data storage arrays. This includes assigning ports to specific VLANS
and enabling features for optimal performance.

Methodology: This protocol uses the RESTful API to configure a switch port. The example uses
curl for clarity, but this can be implemented in any programming language that supports HTTP
requests.

Protocol:

e Enable HTTP/HTTPS Service: Ensure the HTTP or HTTPS service is enabled on the switch
for RESTful APl access. This can be done via the command line:

o Obtain Authentication Token: The RESTful API requires authentication. The first step is to
obtain a session cookie (token).

o Send Port Configuration Request: Use a PUT request to modify the configuration of a
specific port. This example configures port FortyGigE1/0/1, adds it to VLAN 100, and
provides a description.

Note: The specific URL and JSON payload structure should be referenced from the HPE
Comware 7 RESTful API documentation for the specific firmware version.

Data Presentation:
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Parameter Value Description

) The physical port to be
Port FortyGigE1/0/1 ]
configured.

The VLAN to which the port

VLAN ID 100 ) ]
will be assigned.
o ) A descriptive label for the
Description "Microscope_Data_Feed" ]
port's function.
The port is configured as an
Port Access Mode Access

access port.

Experiment 3: Automated Monitoring and Alerting for
Network Health

Objective: To automate the monitoring of key network parameters, such as port status and
traffic levels, and to generate alerts if anomalies are detected.

Methodology: This protocol outlines the use of the Embedded Automation Architecture (EAA)
on the switch to create a monitor policy.[4]

Protocol:

¢ Define the Event: Specify the event to be monitored. For example, a change in the

operational status of a critical port.

o Define the Action: Specify the action to be taken when the event occurs. This could be
sending a log message, an SNMP trap, or executing a Python script.

o Create the Monitor Policy: Use the switch's command-line interface to create a monitor policy
that links the event to the action.

Example EAA CLI Configuration:

lll. Visualization of Automation Workflows

The following diagrams illustrate the logical flow of the automation protocols described above.
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Caption: Automated VLAN Provisioning Workflow.
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Caption: RESTful API Port Configuration Flow.
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Caption: EAA Monitoring and Alerting Logic.

IV. Quantitative Data Summary

The following table summarizes the potential time savings and reduction in errors through
automation for common network tasks in a research environment with 20 switches.
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Manual . .
] . Automated Estimated Estimated
Configuration . .
Task . Configuration Error Rate Error Rate
Time (per .
. Time (total) (Manual) (Automated)
switch)
VLAN Creation ) )
15 minutes 5 minutes 5% <1%
(10 VLANS)
Port
Configuration (24 60 minutes 10 minutes 10% <1%
ports)
Compliance ) ]
30 minutes 2 minutes 3% <1%

Check (daily)

Note: These are estimated values and actual results may vary based on the complexity of the
configuration and the skill of the operator.

V. Conclusion

Automating network configurations on the HPE FlexFabric 5945 switch series can provide
significant benefits for research and drug development environments. By leveraging the built-in
automation capabilities such as Python scripting, the RESTful API, and the Embedded
Automation Architecture, researchers can create a more agile, reliable, and reproducible
network infrastructure. This allows for a greater focus on the primary research objectives by
reducing the time and potential for error associated with manual network management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://support.hpe.com/hpesc/public/docDisplay?docId=sf000107030en_us&docLocale=en_US
https://www.scribd.com/document/677903813/HPE-FlexFabric-5945-Switch-Series-Network-Management-and-Monitoring-Configuration-Guide-a00098731en-us
https://developer.hpe.com/hackshack/replays/31/
https://developer.hpe.com/hackshack/replays/31/
https://community.hpe.com/hpeb/plugins/custom/hp/hpebresponsive/custom.bounce_endpoint?referer=https%3A%2F%2Fcommunity.hpe.com%2Ft5%2Fservers-systems-the-right%2Fansible-certified-hpe-solutions-now-on-automation-hub-with-red%2Fba-p%2F7109841
https://www.benchchem.com/product/b1669747#network-automation-scripts-for-hpe-flexfabric-5945
https://www.benchchem.com/product/b1669747#network-automation-scripts-for-hpe-flexfabric-5945
https://www.benchchem.com/product/b1669747#network-automation-scripts-for-hpe-flexfabric-5945
https://www.benchchem.com/product/b1669747#network-automation-scripts-for-hpe-flexfabric-5945
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

